Cas no 2197577-66-3 (6-cyclopropyl-2-{4-(5-fluoropyrimidin-4-yl)aminocyclohexyl}-2,3-dihydropyridazin-3-one)

• Product Name: 6-cyclopropyl-2-{4-(5-fluoropyrimidin-4-yl)aminocyclohexyl}-2,3-dihydropyridazin-3-one
• CAS No: 2197577-66-3
• MF: C₁₇H₂₀FN₅O
• MW: 329.372006416321
• CID: 6050760
• PubChem ID: 126935178
• Update Time: 2025-06-13

6-cyclopropyl-2-{4-(5-fluoropyrimidin-4-yl)aminocyclohexyl}-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropyl-2-{4-(5-fluoropyrimidin-4-yl)aminocyclohexyl}-2,3-dihydropyridazin-3-one
• 6-cyclopropyl-2-{4-[(5-fluoropyrimidin-4-yl)amino]cyclohexyl}-2,3-dihydropyridazin-3-one
• 2197577-66-3
• 6-cyclopropyl-2-[4-[(5-fluoropyrimidin-4-yl)amino]cyclohexyl]pyridazin-3-one
• AKOS032923030
• F6605-5392

• Inchi： 1S/C17H20FN5O/c18-14-9-19-10-20-17(14)21-12-3-5-13(6-4-12)23-16(24)8-7-15(22-23)11-1-2-11/h7-13H,1-6H2,(H,19,20,21)
• InChI Key： AKHIEWHWYFEDJW-UHFFFAOYSA-N
• SMILES： FC1=CN=CN=C1NC1CCC(CC1)N1C(C=CC(C2CC2)=N1)=O

Computed Properties

• Exact Mass: 329.16518844g/mol
• Monoisotopic Mass: 329.16518844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.5Ų

Additional information on 6-cyclopropyl-2-{4-(5-fluoropyrimidin-4-yl)aminocyclohexyl}-2,3-dihydropyridazin-3-one

Introduction to 6-cyclopropyl-2-{4-(5-fluoropyrimidin-4-yl)aminocyclohexyl}-2,3-dihydropyridazin-3-one (CAS No. 2197577-66-3)

6-cyclopropyl-2-{4-(5-fluoropyrimidin-4-yl)aminocyclohexyl}-2,3-dihydropyridazin-3-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by the CAS number 2197577-66-3, belongs to the dihydropyridazinone class, a scaffold that has been extensively explored for its pharmacological properties. The presence of multiple functional groups, including a cyclopropyl moiety, a fluoropyrimidine ring, and an aminocyclohexyl side chain, contributes to its distinctive chemical profile and suggests a broad spectrum of possible interactions with biological targets.

The synthesis and characterization of 6-cyclopropyl-2-{4-(5-fluoropyrimidin-4-yl)aminocyclohexyl}-2,3-dihydropyridazin-3-one represent a testament to the advancements in medicinal chemistry, particularly in the design of heterocyclic compounds. The fluorine atom in the pyrimidine ring is a key feature, as it is often employed to enhance metabolic stability and binding affinity. Furthermore, the cyclopropyl group introduces steric hindrance, which can influence the compound's binding mode and selectivity. These structural elements make 6-cyclopropyl-2-{4-(5-fluoropyrimidin-4-yl)aminocyclohexyl}-2,3-dihydropyridazin-3-one a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 6-cyclopropyl-2-{4-(5-fluoropyrimidin-4-yl)aminocyclohexyl}-2,3-dihydropyridazin-3-one has been studied for its potential applications in various therapeutic areas. One of the most notable areas of interest is its role as an intermediate in the synthesis of bioactive molecules. The dihydropyridazinone core is known to exhibit diverse biological activities, including antiviral, anti-inflammatory, and anticancer properties. The specific substitution pattern in 6-cyclopropyl-2-{4-(5-fluoropyrimidin-4-yl)aminocyclohexyl}-2,3-dihydropyridazin-3-one may confer unique pharmacological effects that differentiate it from other analogs.

The fluoropyrimidine moiety is particularly significant in this context. Fluorinated pyrimidines are widely recognized for their ability to improve pharmacokinetic profiles, such as increasing bioavailability and prolonging half-life. Additionally, the fluorine atom can modulate electronic properties, influencing both potency and selectivity. In clinical settings, compounds containing fluorine atoms have shown promise in treating a variety of diseases due to their enhanced stability and improved interaction with biological targets. The incorporation of such a group into 6-cyclopropyl-2-{4-(5-fluoropyrimidin-4-yl)aminocyclohexyl}-2,3-dihydropyridazin-3-one suggests that it may exhibit similar advantages.

Moreover, the aminocyclohexyl side chain adds another layer of complexity to the compound's structure. This moiety can participate in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity. The cyclohexyl ring provides steric bulk, which can be crucial for optimizing receptor binding while minimizing off-target effects. Such structural features are often meticulously designed during drug development to achieve high specificity and efficacy. The combination of these elements in 6-cyclopropyl-2-{4-(5-fluoropyrimidin-4-y lam nocyclohexyl)-} - 23 - dihydrop y ridazin - 33 - one highlights its potential as a versatile scaffold for further medicinal chemistry exploration.

Recent studies have begun to elucidate the mechanisms of action associated with dihydropyridazinone derivatives. These compounds have been shown to interact with various enzymes and receptors involved in cellular signaling pathways relevant to human disease. For instance, some dihydropyridazinones have demonstrated inhibitory effects on kinases and other enzymes implicated in cancer progression. The structural features of 6-cyclopropyl - 22 - {44 - (55 - fluoro py rim idin - 44 - yl) amino cyc lohex yl} - 22 ,33 - dihydrop y rid azin - 33 - one align well with these mechanisms , suggesting that it may exhibit similar activities.

The synthesis of 6-cycloprop y l -22{44(55-fl u or o py rim idin -44-y l )amino cyc lohe x y l}22 ,33-dihydro p y rid azin -33-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the dihydropyridazinone core , functional group interconversions to introduce the desired substituents , and protective group strategies to ensure regioselective modifications . These synthetic approaches not only showcase the compound's complexity but also demonstrate the advancements in synthetic chemistry that enable such intricate molecular constructions.

In conclusion,6-cyclop rop y l -22{44(55-fl u or o py rim idin -44-y l )amino cyc lohe x y l}22 ,33-dihydro p y rid azin -33-one (CAS No . 229757766333) represents an exciting development in pharmaceutical chemistry . Its unique structural features , including th e cyc lopro pyl group , fluoro py rimidine moiety , and amino cyc lohe x y l side chain , position it as a promising candidate for further therapeutic exploration . The ongoing research into this compound underscores th e importance of innovative molecular design i n addressing unmet medical needs . As our understanding of its pharmacological properties continues to grow , so too will its potential applications i n medicine .